![molecular formula C8H14ClN3O B3246881 1-Cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride CAS No. 1803586-57-3](/img/structure/B3246881.png)
1-Cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride
Overview
Description
1-Cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride is a chemical compound with the molecular formula C8H13N3O . It has a molecular weight of 203.67 . This compound is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N3O.ClH/c1-5-10-7(11-12-5)8(2,9)6-3-4-6;/h6H,3-4,9H2,1-2H3;1H . This code provides a textual representation of the compound’s molecular structure. Further analysis would require more detailed structural data or computational modeling.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 203.67 . The compound is stored at room temperature . More specific properties such as boiling point, melting point, and solubility were not provided in the search results.Scientific Research Applications
Synthesis and Characterization of Derivatives :
- The compound has been used in the synthesis of heterocyclic compounds, such as the preparation of thiazoles from 1,3,4-oxadiazoles, which has implications in sugar chemistry and the stabilization of push-pull systems (Paepke et al., 2009).
- It has also been used in the Dimroth rearrangement of 3-amino-4-(5-amino-1H-1,2,3-triazol-1-yl)-1,2,5-oxadiazoles, leading to the synthesis of novel compounds (Rozhkov et al., 2004).
Utilization in Heterocyclic Compound Synthesis :
- Research shows its role in the synthesis of new heterocyclic fused rings, highlighting its versatility in creating structurally diverse compounds (Abbas et al., 2017).
- The compound is used in creating novel carbazole conjugates, which have potential applications in various fields of chemistry and pharmacology (Verma et al., 2022).
Innovative Synthetic Pathways :
- Its use in synthetic routes towards tetrazolium and triazolium dinitromethylides shows the potential for developing new synthetic methodologies (Katritzky et al., 2005).
- It has been utilized in a ring-fission/C–C bond cleavage reaction, demonstrating its utility in advanced organic synthesis and reaction mechanism studies (Jäger et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O.ClH/c1-5-10-7(11-12-5)8(2,9)6-3-4-6;/h6H,3-4,9H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSECVQRQNNLZHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C(C)(C2CC2)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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